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Compound of Interest

Compound Name: Antiblaze 100

cat. No.: B10775394

In-depth Technical Guide: Antiblaze V6

Disclaimer: Information regarding the specific synthesis protocol and detailed characterization
data for Antiblaze V6 is not extensively available in the public domain and is likely proprietary.
This guide provides a summary of publicly accessible information and outlines general
principles for the synthesis and characterization of similar chlorinated organophosphate flame
retardants.

Core Compound Information

Antiblaze V6 is a chlorinated organophosphate flame retardant. Its chemical identity and key
properties are summarized below.
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Property Value Reference
CAS Number 38051-10-4 [1112]
[2-[bis(2-
chloroethoxy)phosphoryloxyme
Chemical Name thyl]-3-chloro-2- [2]

(chloromethyl)propyl] bis(2-
chloroethyl) phosphate

Molecular Formula C13H24CleOsP2 [11[2]
Molecular Weight 582.99 g/mol [1]
Physical State Translucent, viscous oil [3]
Boiling Point 620.3°C at 760 mmHg [4]
Density 1.464 g/cm3 [4]
LogP 5.72140 [4]

Synthesis Protocol (General Approach)

A specific, validated synthesis protocol for Antiblaze V6 is not publicly available. However, the
synthesis of similar chlorinated organophosphate esters often involves the reaction of a
phosphorus oxychloride with chlorinated alcohols or epoxides. A plausible general approach is
outlined below.

General Reaction Scheme:

The synthesis likely involves a multi-step process where a core polyol is reacted with a
phosphorylating agent, which is in turn esterified with a chlorinated alcohol.

Key Raw Materials for Similar Compounds:
o Phosphorus Oxychloride (POCI3)[5]
e Epichlorohydrin[5]

e 2-Chloroethanol
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General Experimental Steps:

e Phosphorylation of Core Alcohol: A central polyol, such as 2,2-bis(chloromethyl)-1,3-
propanediol, would be reacted with phosphorus oxychloride in the presence of a catalyst.
This step forms a dichlorophosphate intermediate.

« Esterification: The resulting intermediate is then reacted with a chlorinated alcohol, such as
2-chloroethanol, to form the final phosphate ester.

 Purification: The crude product would then be purified, likely through washing and distillation,
to remove unreacted starting materials and byproducts.

A generalized workflow for the synthesis of chlorinated organophosphate flame retardants is
depicted below.
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Generalized Synthesis Workflow for Chlorinated Organophosphate Flame Retardants

Ghosphorus Oxychloride + PolyoD
l
[ Phosphorylation Reaction )
(Catalyst, Controlled Temperature)
:
Gichlorophospha’[e Intermediata [Chlorinated AIcohoD
\ /
Gsterification ReactiorD
l
[Crude Antiblaze V(a
l
[ Purification ]
(Washing, Distillation)
l
Gure Antiblaze VED

Click to download full resolution via product page

A generalized workflow for the synthesis of chlorinated organophosphate flame retardants.

Characterization

Comprehensive characterization data from techniques such as NMR and IR spectroscopy for
Antiblaze V6 are not readily available in scientific literature. However, analytical methods for its

detection and quantification in various matrices have been described.
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Analytical Techniques:

e Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a common method
for the detection and quantification of Antiblaze V6 in environmental and biological samples.

[3]

e Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS has also been employed for the
analysis of Antiblaze V6 and other flame retardants in textiles.[6]

e High-Performance Liquid Chromatography (HPLC): HPLC with UV or MS detection can be
used for the analysis of flame retardant additives in polymers.[7]

Mechanism of Action as a Flame Retardant

Antiblaze V6, being a chlorinated organophosphate, acts as a flame retardant through
mechanisms in both the gas and condensed phases to interrupt the combustion cycle.

Condensed Phase Action:
e Upon heating, the phosphate portion of the molecule decomposes to form phosphoric acid.

e The phosphoric acid acts as a catalyst for the dehydration of the polymer, leading to the
formation of a char layer.

e This char layer acts as an insulating barrier, shielding the underlying polymer from heat and
oxygen, thus slowing down further decomposition.

Gas Phase Action:
e The chlorinated components of Antiblaze V6 are released into the gas phase upon heating.

e These chlorine radicals act as scavengers for the high-energy He and OHe radicals that
propagate the combustion chain reaction in the flame.

o This "flame poisoning" effect reduces the efficiency of the combustion process and helps to
extinguish the flame.[8]

The dual-phase mechanism of action is illustrated in the diagram below.
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Flame Retardant Mechanism of Antiblaze V6

Condensed Phase

Gntiblaze V6 in PonmeD

Decomposition

Gormation of Phosphoric AcicD

Polymer Dehydration

l

Char Layer Formation

Insulating Barrier

\ Gas Phase
[Release of Chlorine Radicals (CI-D [Combustion Radicals (He, OH-)]

Radical Scavenging

l

Flame Extinguishing

Click to download full resolution via product page

The dual-phase flame retardant mechanism of chlorinated organophosphates.

Toxicological Profile and Potential Biological

Pathways

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b10775394?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10775394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

While the primary function of Antiblaze V6 is as a flame retardant, like many chlorinated
organophosphate compounds, it and its metabolites have been studied for their potential
biological effects. It is important to note that these are not the intended "signaling pathways" of
the compound's primary application but rather represent potential adverse outcome pathways
upon exposure.

Studies on related chlorinated organophosphate flame retardants suggest that they may
interact with various biological systems. For instance, some of these compounds have been
shown to affect the IL-6/JAK/STAT signaling pathway, which is involved in inflammation and
immune response.[2][9]

The diagram below illustrates a generalized potential toxicological pathway for chlorinated
organophosphate flame retardants.
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Potential Toxicological Pathway of Chlorinated Organophosphates
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A generalized potential adverse outcome pathway for some chlorinated organophosphates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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